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Compound of Interest

Compound Name: JR-AB2-011

Cat. No.: B10825248

This technical guide provides a comprehensive overview of the chemical properties, biological
activity, and experimental protocols associated with the research compound JR-AB2-011.
Designed for researchers, scientists, and professionals in drug development, this document
consolidates available data to facilitate further investigation and application of this molecule.

Chemical Structure and Physicochemical Properties

JR-AB2-011 is a small molecule that has been investigated for its potential as a selective
inhibitor of the mTORC2 signaling complex.[1][2][3] Its chemical identity and key properties are
summarized below.

Table 1: Chemical and Physical Properties of JR-AB2-011
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Property Value Reference(s)

(2)-N-(3,4-dichlorophenyl)-2-
4-fluorophenyl)imino)-5-

IUPAC Name ( .p .y.) ) [1]
methylthiazolidine-3-
carboxamide

CAS Number 2411853-34-2 [1][2]13]

Chemical Formula C17H14CI2FN3OS [11[2]

Molecular Weight 398.28 g/mol [11121[3]
CIC1=C(CI)C=C(NC(N2/C(SC(

SMILES C)C2)=N/C3=CC=C(F)C=C3)= [3]
0)C=C1
SHKNIJKASRGSEG-

InChl Key [1]
XLNRJIMWSA-N

Appearance Solid powder [1]

Purity >98% [1]
DMSO: = 20 mg/mL (50.21

Solubility mM) Ethanol: 3 mg/mL Water: [4]
Insoluble
Powder: -20°C for up to 3
years. In solvent: -80°C for up

Storage [4]

to 1 year, -20°C forup to 1

month.

Biological Activity and Mechanism of Action

JR-AB2-011 was initially identified as a selective inhibitor of mMTORC2 (mechanistic target of
rapamycin complex 2).[5] It was reported to act by blocking the association between Rictor and
MTOR, key components of the mTORC2 complex.[3][5] This disruption was shown to inhibit
downstream signaling, including the phosphorylation of Akt at serine 473.[3] However, recent
studies have presented conflicting evidence, suggesting that JR-AB2-011 may exert its effects
through an mTORC2-independent mechanism in certain cell types.[6][7]
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Table 2: Reported Biological Activities of JR-AB2-011

Parameter Value Cell/System Reference(s)

ICso (MTORC?2) 0.36 uM In vitro kinase assay [2][3]

Ki (Rictor-mTOR

o 0.19 uM In vitro binding assay [2][3]
association)

The mTORC2 Signaling Pathway

The mTORC2 pathway is a critical regulator of cell survival, proliferation, and metabolism. Its
activation leads to the phosphorylation of several downstream targets, including Akt, which in
turn modulates numerous cellular processes.
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Figure 1: Simplified mTORC2 Signaling Pathway

Click to download full resolution via product page

Caption: Figure 1: Simplified mTORC2 Signaling Pathway.

In Vitro and In Vivo Studies
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JR-AB2-011 has been evaluated in various cancer cell lines, including glioblastoma and
melanoma, where it was shown to reduce cell viability and proliferation.[3][8] In vivo studies
using mouse xenograft models of glioblastoma demonstrated that JR-AB2-011 could
significantly inhibit tumor growth.[5][9]

Conflicting Evidence on the Mechanism of Action

A 2024 study by Kofanova et al. investigated the effects of JR-AB2-011 on leukemia and
lymphoma cell lines.[6][7] Their findings indicated that while JR-AB2-011 induced metabolic
changes, it did not affect the phosphorylation of Akt at Ser473 or the association between
MTOR and Rictor in their experimental models.[7] These results suggest that the biological
effects of JR-AB2-011 may be cell-type specific or occur through a mechanism independent of
MTORC2 inhibition.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. Below
are summaries of key experimental protocols involving JR-AB2-011.

Cell Culture and Treatment

o Cell Lines: Human chondrocytes, various leukemia/lymphoma cell lines (e.g., Karpas-299),
and glioblastoma cell lines (e.g., U87, LN229) have been used.[5][6][10]

o Culture Conditions: Cells are typically cultured in appropriate media (e.g., DMEM/F12)
supplemented with fetal bovine serum (FBS) and antibiotics, and maintained at 37°C in a
humidified atmosphere with 5% CO2.[10]

e JR-AB2-011 Treatment: For in vitro assays, JR-AB2-011 is typically dissolved in DMSO to
create a stock solution, which is then diluted to the desired final concentration in cell culture
media.[4] Treatment durations and concentrations vary depending on the specific assay and
cell line, ranging from micromolar concentrations for hours to days.[3][5]

Western Blot Analysis for Signaling Pathway Modulation

This protocol is used to assess the phosphorylation status of key proteins in the mTORC2
signaling pathway.
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Figure 2: Western Blot Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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